(2S)-2-amino-5-(2-amino-4-methyl-5-oxo-4H-imidazol-3-yl)pentanoic acid

• IUPAC Name: (2S)-2-amino-5-(2-amino-4-methyl-5-oxo-4H-imidazol-3-yl)pentanoic acid
• InChI: InChI=1S/C9H16N4O3/c1-5-7(14)12-9(11)13(5)4-2-3-6(10)8(15)16/h5-6H,2-4,10H2,1H3,(H,15,16)(H2,11,12,14)/t5?,6-/m0/s1
• InChI Key: IZQCCWBAXNYULX-GDVGLLTNSA-N
• Canonical SMILES: CC1C(=O)N=C(N1CCCC(C(=O)O)N)N
• Isomeric SMILES: CC1C(=O)N=C(N1CCC[C@@H](C(=O)O)N)N
• Molecular Formula: C9H16N4O3
• Molecular Weight: 228.25 g/mol

Description

(2S)-2-amino-5-(2-amino-4-methyl-5-oxo-4H-imidazol-3-yl)pentanoic acid, also known as AIMP2-DX2, is a naturally occurring protein that has been found to have potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of (2S)-2-amino-5-(2-amino-4-methyl-5-oxo-4H-imidazol-3-yl)pentanoic acid is not yet fully understood. However, it is known to interact with several other proteins in the cell, including p53, MDM2, and HSP70. These interactions may play a role in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in certain cancer cell lines. It has also been found to have anti-inflammatory properties and to regulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using (2S)-2-amino-5-(2-amino-4-methyl-5-oxo-4H-imidazol-3-yl)pentanoic acid in lab experiments is that it is a naturally occurring protein, which means that it is less likely to have toxic effects than synthetic compounds. However, one limitation is that it is difficult to produce in large quantities using recombinant DNA technology.

Future Directions

There are several future directions for research on (2S)-2-amino-5-(2-amino-4-methyl-5-oxo-4H-imidazol-3-yl)pentanoic acid. One area of interest is its potential as a therapeutic target for cancer. Another area is its role in the regulation of the immune response. Further research is also needed to fully understand its mechanism of action and to develop more efficient methods for its synthesis.

Synthesis Methods

(2S)-2-amino-5-(2-amino-4-methyl-5-oxo-4H-imidazol-3-yl)pentanoic acid is a naturally occurring protein that is synthesized in the body. However, it can also be synthesized in the laboratory using recombinant DNA technology. The gene that codes for this compound can be cloned and expressed in a suitable host organism, such as E. coli, to produce large quantities of the protein.

Scientific Research Applications

(2S)-2-amino-5-(2-amino-4-methyl-5-oxo-4H-imidazol-3-yl)pentanoic acid has been found to have potential applications in scientific research. It has been shown to be involved in a variety of cellular processes, including protein synthesis, cell proliferation, and apoptosis. It has also been implicated in the development of certain diseases, such as cancer.